Cas no 6198-55-6 (imidazole-4-acrylicacid)

• Product Name: imidazole-4-acrylicacid
• CAS No: 6198-55-6
• MF: C₆H₁₀N₂O₄
• MW: 174.154601573944
• CID: 955930
• PubChem ID: 24720978
• Update Time: 2025-04-19

imidazole-4-acrylicacid Chemical and Physical Properties

Names and Identifiers

• imidazole-4-acrylicacid
• 104-98-3
• QOBBBAYBOIGDFM-SEPHDYHBSA-N
• (E)-3-(1H-imidazol-4-yl)acrylic acid dihydrate
• (E)-3-(1H-imidazol-5-yl)prop-2-enoic acid;dihydrate
• 3-(1H-Imidazol-5-yl)acrylic acid dihydrate
• 6198-55-6

• Inchi： 1S/C6H6N2O2.2H2O/c9-6(10)2-1-5-3-7-4-8-5;;/h1-4H,(H,7,8)(H,9,10);2*1H2/b2-1+;;
• InChI Key： QOBBBAYBOIGDFM-SEPHDYHBSA-N
• SMILES： OC(/C=C/C1=CN=CN1)=O.O.O

Computed Properties

• Exact Mass: 174.06405680g/mol
• Monoisotopic Mass: 174.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68Ų